Cas no 79035-06-6 (2,2-Dimethyl Gibberellin A4)

• Product Name: 2,2-Dimethyl Gibberellin A4
• CAS No: 79035-06-6
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 1065094
• Update Time: 2025-11-01

2,2-Dimethyl Gibberellin A4 Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl Gibberellin A4
• CID 131637354
• Gibbane-1,10-dicarboxylic acid, 2,4a-dihydroxy-1,3,3-trimethyl-8-methylene-, 1,4a-lactone, (1α,2β,4aα,4bβ,10β)-

• Inchi： 1S/C21H28O5/c1-10-7-20-8-11(10)5-6-12(20)21-9-18(2,3)16(24)19(4,17(25)26-21)14(21)13(20)15(22)23/h11-14,16,24H,1,5-9H2,2-4H3,(H,22,23)/t11?,12-,13-,14-,16+,19+,20+,21-/m1/s1
• InChI Key： FGSSZPPPKWMFHU-YFYPMIKBSA-N
• SMILES： O1C([C@]2(C)[C@H](C(C)(C)C[C@@]31[C@@H]1CCC4C(=C)C[C@@]1(C4)[C@@H](C(=O)O)[C@@H]32)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 756
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 566.3±50.0 °C at 760 mmHg
• Flash Point: 200.8±23.6 °C
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• pka: 4.25±0.70(Predicted)

2,2-Dimethyl Gibberellin A4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)